2-Hexadecenoic acid

Specification

• CAS No.: 629-56-1
• Molecular Formula: C16H30O2
• Molecular Weight: 254.41 g/mol
• IUPAC Name: hexadec-2-enoic acid
• Standard InChI: InChI=1S/C16H30O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16(17)18/h14-15H,2-13H2,1H3,(H,17,18)
• Standard InChI Key: ZVRMGCSSSYZGSM-UHFFFAOYSA-N
• Isomeric SMILES: CCCCCCCCCCCCC/C=C/C(=O)O
• SMILES: CCCCCCCCCCCCCC=CC(=O)O
• Canonical SMILES: CCCCCCCCCCCCCC=CC(=O)O

Introduction

Chemical Structure and Physical Properties

2-Hexadecenoic acid belongs to the family of long-chain fatty acids with the molecular formula C16H30O2 and a molecular weight of 254.41. The compound's distinctive feature is its double bond configuration, which significantly influences its chemical behavior and biological activities.

Physical and Chemical Properties

The physical and chemical properties of 2-Hexadecenoic acid are summarized in the following table:

Property	Value
Molecular Formula	C16H30O2
Molecular Weight	254.41
Physical State	Solid (for Z-isomer)
Melting Point	49°C
Boiling Point	373.7±11.0°C at 760 mmHg
Density	0.9±0.1 g/cm³
Flash Point	273.4±10.2°C
LogP	7.18
Vapor Pressure	0.0±1.8 mmHg at 25°C
Index of Refraction	1.466

These properties demonstrate the compound's high thermal stability and lipophilic nature, both important characteristics for its various applications.

Isomers and Configurations

2-Hexadecenoic acid can exist in different isomeric forms, with the cis (Z) and trans (E) configurations being the most significant.

The (Z) Isomer

The cis isomer, known as (Z)-2-Hexadecenoic acid or 2(Z)-Hexadecenoic acid, has been particularly well-studied with the following identifiers:

• CAS Number: 2825-68-5

• InChI: InChI=1S/C16H30O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16(17)18/h14-15H,2-13H2,1H3,(H,17,18)/b15-14-

• InChIKey: ZVRMGCSSSYZGSM-PFONDFGASA-N

This isomer has demonstrated significant biological activities, particularly in bacterial regulatory mechanisms.

Applications

2-Hexadecenoic acid demonstrates remarkable versatility across multiple industries and research domains.

Cosmetic Industry

In cosmetic formulations, 2-Hexadecenoic acid is valued for its emollient properties. It helps moisturize and soften the skin when incorporated into skincare products, contributing to improved texture and skin-feel characteristics.

Food Industry

Within the food sector, 2-Hexadecenoic acid serves as a flavoring agent. It enhances taste profiles while providing a unique fatty acid contribution to various food products.

Pharmaceutical Applications

In drug formulation, 2-Hexadecenoic acid acts as a surfactant, improving the solubility of active pharmaceutical ingredients. This property is crucial for effective medication delivery, potentially enhancing bioavailability and therapeutic efficacy.

Biotechnology Research

Researchers utilize 2-Hexadecenoic acid in the synthesis of bioactive compounds, leveraging its structure to develop new materials with specific properties for various biotechnological applications.

Industrial Uses

The properties of 2-Hexadecenoic acid make it suitable for formulating high-performance lubricants. These specialized lubricants provide better stability and efficiency compared to traditional options, which is particularly valuable in industrial settings where machinery performance and longevity are critical.

Biological Activities

Recent research has uncovered significant biological activities of 2-Hexadecenoic acid, particularly its interactions with bacterial systems.

Research Findings and Future Directions

Current research on 2-Hexadecenoic acid spans multiple disciplines, from chemistry and materials science to microbiology. The compound's diverse properties suggest several potential avenues for future investigation.

Current Research Focus

Research currently centers on:

• Understanding the compound's role in bacterial pathogenesis and host-pathogen interactions

• Exploring its potential in antimicrobial formulations

• Investigating applications in drug delivery systems

• Studying its interactions with biological membranes and proteins

Future Research Directions

Based on current knowledge, promising directions for future research include:

• Detailed characterization of molecular mechanisms underlying the compound's interaction with bacterial transcription factors

• Exploration of structure-activity relationships to develop more potent derivatives

• Investigation of potential synergistic effects with other antimicrobial compounds

• Development of novel formulations for cosmetic, pharmaceutical, and industrial applications